Cas no 1806323-65-8 (2-Bromo-3-(3-chloropropanoyl)benzaldehyde)

• Product Name: 2-Bromo-3-(3-chloropropanoyl)benzaldehyde
• CAS No: 1806323-65-8
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4975623
• Update Time: 2025-06-20

2-Bromo-3-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-10-7(6-13)2-1-3-8(10)9(14)4-5-12/h1-3,6H,4-5H2
• InChI Key： KUENIKMUFMZQEU-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-3-(3-chloropropanoyl)benzaldehyde

Introduction to 2-Bromo-3-(3-chloropropanoyl)benzaldehyde (CAS No. 1806323-65-8) and Its Emerging Applications in Chemical Biology

2-Bromo-3-(3-chloropropanoyl)benzaldehyde, identified by the chemical abstracts service number 1806323-65-8, is a versatile intermediate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its bromine and chloro substituents, exhibits unique structural and functional properties that make it a valuable building block for the synthesis of bioactive molecules.

The compound’s molecular structure consists of a benzaldehyde core functionalized with a bromo group at the 2-position and a 3-chloropropanoyl side chain at the 3-position. This specific arrangement imparts distinct reactivity, enabling its use in various synthetic transformations, including condensation reactions, cross-coupling reactions, and heterocyclic ring formations. The presence of both halogen atoms enhances its utility as a synthetic handle, facilitating further derivatization and modification.

In recent years, 2-Bromo-3-(3-chloropropanoyl)benzaldehyde has been increasingly explored in the development of novel therapeutic agents. Its structural features make it an attractive precursor for designing small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, studies have demonstrated its potential in generating derivatives that interact with proteases and kinases, which are pivotal in regulating cellular signaling pathways. The bromo and chloro substituents provide sites for selective functionalization, allowing researchers to fine-tune binding affinities and pharmacokinetic profiles.

One of the most compelling applications of this compound lies in its role as a key intermediate in the synthesis of heterocyclic scaffolds. Heterocycles are fundamental components of many bioactive molecules, including antibiotics and anticancer agents. Researchers have leveraged 2-Bromo-3-(3-chloropropanoyl)benzaldehyde to construct complex cyclic structures through cyclization reactions, leading to the discovery of new pharmacophores with promising biological activities. The compound’s ability to undergo multi-step transformations underscores its importance in medicinal chemistry.

Moreover, the growing interest in 2-Bromo-3-(3-chloropropanoyl)benzaldehyde extends to its utility in materials science and agrochemical research. Its reactivity allows for the creation of functionalized polymers and coatings with enhanced properties. In agrochemicals, derivatives of this compound have been investigated for their potential as intermediates in pesticide formulations, offering new avenues for crop protection strategies.

The synthesis of 2-Bromo-3-(3-chloropropanoyl)benzaldehyde typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps often include halogenation, esterification, and condensation processes. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Recent patents highlight novel synthetic routes that minimize waste and enhance yield, aligning with green chemistry principles.

From a regulatory perspective, CAS No. 1806323-65-8 ensures clear identification and traceability of the compound throughout its lifecycle. This standardized nomenclature is crucial for compliance with international chemical safety standards and facilitates seamless communication among researchers worldwide. The absence of any hazardous or restricted classifications further underscores its safety profile for laboratory-scale investigations.

The future prospects of 2-Bromo-3-(3-chloropropanoyl)benzaldehyde are promising, with ongoing research exploring its role in drug discovery and material innovation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic potential. As computational chemistry tools advance, virtual screening approaches will further accelerate the identification of promising candidates derived from this scaffold.

In conclusion, 2-Bromo-3-(3-chloropropanoyl)benzaldehyde (CAS No. 1806323-65-8) represents a significant asset in modern chemical biology research. Its unique structural attributes enable diverse synthetic applications, contributing to advancements across pharmaceuticals, materials science, and agrochemicals. As our understanding of molecular interactions deepens, this compound will continue to play a pivotal role in shaping the next generation of bioactive molecules.